4-Chloro-6-methyl-2-phenylquinazoline
Cat. No. B1628680
M. Wt: 254.71 g/mol
InChI Key: VCGIADQFYSVVNQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:1][c:2]1[cH:3][c:4]2[c:5](=[O:18])[nH:6][c:7](-[c:12]3[cH:13][cH:14][cH:15][cH:16][cH:17]3)[n:8][c:9]2[cH:10][cH:11]1.[CH3:23][N:24]([CH3:25])[CH:26]=[O:27].[S:19]([Cl:20])([Cl:21])=[O:22]>>[CH3:1][c:2]1[cH:3][c:4]2[c:5]([Cl:21])[n:6][c:7](-[c:12]3[cH:13][cH:14][cH:15][cH:16][cH:17]3)[n:8][c:9]2[cH:10][cH:11]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cc1ccc2nc(-c3ccccc3)[nH]c(=O)c2c1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CN(C)C=O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=S(Cl)Cl
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Outcomes
Product
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Name
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Type
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product
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Smiles
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Cc1ccc2nc(-c3ccccc3)nc(Cl)c2c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
